Cas no 887581-26-2 ((4-bromo-1H-indol-3-yl)methanamine)

• Product Name: (4-bromo-1H-indol-3-yl)methanamine
• CAS No: 887581-26-2
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 713290
• PubChem ID: 28806281
• Update Time: 2025-04-19

(4-bromo-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,4-bromo-
• (4-bromo-1H-indol-3-yl)methanamine
• 4-bromo-1H-indol-3-methylamine
• DTXSID80651650
• EN300-1275654
• 887581-26-2
• 1-(4-Bromo-1H-indol-3-yl)methanamine

• MDL： MFCD06657110
• Inchi： 1S/C9H9BrN2/c10-7-2-1-3-8-9(7)6(4-11)5-12-8/h1-3,5,12H,4,11H2
• InChI Key： DNFPTPYVRKXXIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CN)=CN2

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles